2-phenyl-2-(1-pyrrolidinyl)-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-phenyl-2-pyrrolidin-1-yl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H17N3OS/c19-14(17-15-16-8-11-20-15)13(18-9-4-5-10-18)12-6-2-1-3-7-12/h1-3,6-8,11,13H,4-5,9-10H2,(H,16,17,19)
• InChI Key: ONFYFKKDTOPZKH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(C2=CC=CC=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol
• Solubility: >43.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-phenyl-2-(1-pyrrolidinyl)-N-(1,3-thiazol-2-yl)acetamide, also known as PTZ-TP, is a chemical compound that has gained attention in scientific research due to its potential applications in neuroscience and pharmacology.

Scientific Research Applications

Pharmacokinetics and Metabolism

2-phenyl-2-(1-pyrrolidinyl)-N-(1,3-thiazol-2-yl)acetamide, as part of its application in scientific research, undergoes studies related to its pharmacokinetic properties and metabolic pathways. For instance, the study of [14C]Mirabegron, a β3-adrenoceptor agonist structurally similar to the compound , revealed insights into its rapid absorption, circulation in plasma primarily in the unchanged form, and excretion mostly via urine and feces. This comprehensive metabolic profiling provides crucial data for understanding the behavior of such compounds in the body and their potential therapeutic implications (Takusagawa et al., 2012).

Pharmacodynamics and Mechanistic Modeling

The compound's pharmacodynamics, particularly its interaction with biological targets and its impact on physiological functions, are crucial areas of research. A study on CHF3381, a structurally related compound, showcased a mechanistic model that detailed its pharmacokinetics and pharmacodynamics. The research highlighted its potential as a N-methyl-d-aspartate antagonist and monoamine oxidase-A inhibitor, suggesting its utility in treating conditions like neuropathic pain. The model successfully mapped the compound's kinetics and its relationship with biomarkers like monoamine oxidase-A activity and heart rate (Csajka et al., 2005).

Bioequivalence and Formulation Studies

Formulation studies are fundamental in ensuring the therapeutic efficacy and safety of a compound. An example from related research is the bioequivalence study of ST-679, which shares structural features with 2-phenyl-2-(1-pyrrolidinyl)-N-(1,3-thiazol-2-yl)acetamide. The study aimed to evaluate and compare pharmacokinetic parameters of different formulations, providing a groundwork for understanding how structural variations might affect the bioavailability and therapeutic profile of such compounds (Annunziato & di Renzo, 1993).